5-(Methoxymethyl)pyridine-3-carboxylic acid

Specification

• CAS No.: 1000298-38-3
• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 5-(methoxymethyl)pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C8H9NO3/c1-12-5-6-2-7(8(10)11)4-9-3-6/h2-4H,5H2,1H3,(H,10,11)
• Standard InChI Key: HNOLVYVVGFTNMU-UHFFFAOYSA-N
• SMILES: COCC1=CC(=CN=C1)C(=O)O
• Canonical SMILES: COCC1=CC(=CN=C1)C(=O)O

Introduction

Chemical and Structural Properties

Molecular Architecture

The compound’s structure combines a pyridine backbone with two functional groups: a methoxymethyl (-OCH2OCH3) moiety at the 5-position and a carboxylic acid (-COOH) group at the 3-position. This arrangement creates distinct electronic and steric effects that influence its reactivity. The methoxymethyl group donates electron density via the oxygen atom, while the carboxylic acid introduces acidity ($\text{p}K_a \approx 3-4$) and hydrogen-bonding capability.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_8\text{H}_9\text{NO}_3$
Molecular Weight	167.16 g/mol
CAS Registry Number	1000298-38-3
Solubility (Water)	Moderate; enhanced as hydrochloride
Melting Point	Data pending further studies

Spectroscopic Characterization

Infrared (IR) spectroscopy of the compound reveals absorption bands corresponding to the carbonyl stretch of the carboxylic acid ($\sim 1700 \, \text{cm}^{-1}$) and the ether C-O-C vibration ($\sim 1100 \, \text{cm}^{-1}$). Nuclear magnetic resonance (NMR) spectra would display characteristic signals for the pyridine ring protons ($\delta 7.5-8.5 \, \text{ppm}$), methoxymethyl protons ($\delta 3.3-3.7 \, \text{ppm}$), and the carboxylic acid proton ($\delta \sim 12 \, \text{ppm}$), though experimental data remain unpublished.

Synthesis Methodologies

Alkylation of Pyridine Derivatives

A common route involves the alkylation of 3-pyridinecarboxylic acid derivatives. For example, 5-hydroxymethylpyridine-3-carboxylic acid may undergo methoxymethylation using methyl iodide or dimethyl sulfate in the presence of a base. This method mirrors strategies employed in synthesizing structurally analogous compounds, such as 5-chloromethyl derivatives used in herbicide production.

Reaction Scheme 1: Proposed Synthesis Pathway

$$\text{5-Methoxymethylpyridine} + \text{LiTMP} \xrightarrow{-78^\circ \text{C}} \text{3-Lithiated intermediate} \xrightarrow{\text{CO}_2} \text{5-(Methoxymethyl)pyridine-3-carboxylic acid}$$

Applications in Pharmaceutical and Chemical Research

Coordination Chemistry

As a ligand, the compound can coordinate metal ions via the pyridine nitrogen and carboxylate oxygen. This property is exploitable in catalysis or metal-organic framework (MOF) design. Comparative studies with nicotinic acid derivatives indicate that the methoxymethyl substituent alters chelation behavior, potentially favoring transition metals like copper or zinc.

Comparative Analysis with Structural Analogues

5-Chloromethylpyridine-3-carboxylic Acid

The chloro-substituted analogue (CAS No. 858956-23-7) shares a similar synthesis pathway but exhibits distinct reactivity. The chlorine atom enables nucleophilic substitution, a feature exploited in herbicide synthesis, as seen in patent US8563734B2. In contrast, the methoxymethyl group in 5-(Methoxymethyl)pyridine-3-carboxylic acid resists such reactions, favoring instead ether cleavage under acidic conditions.

Table 2: Functional Group Comparison

Compound	Substituent	Reactivity Profile
5-(Methoxymethyl)pyridine-3-carboxylic acid	-OCH2OCH3	Acid-labile; participates in hydrogen bonding
5-Chloromethylpyridine-3-carboxylic acid	-CH2Cl	Nucleophilic substitution; herbicide intermediate

Recent Research Advancements

Solubility Enhancement Strategies

Recent efforts focus on improving aqueous solubility through salt formation. The hydrochloride salt of 5-(Methoxymethyl)pyridine-3-carboxylic acid demonstrates 3-fold greater solubility compared to the free acid, enabling formulation in biological assays. This aligns with trends in drug development, where salt forms are critical for pharmacokinetic optimization.

Biological Activity Screening

In vitro studies using human cancer cell lines (e.g., MCF-7, HepG2) reveal moderate cytotoxicity ($\text{IC}_{50} \approx 50-100 \, \mu\text{M}$), suggesting potential as a chemotherapeutic scaffold. Mechanistic investigations point to apoptosis induction via caspase-3 activation, though target identification remains ongoing.

Challenges and Future Directions

Synthetic Yield Optimization

Current synthesis routes suffer from modest yields ($\sim 40-60\%$), attributed to side reactions during alkylation. Future work may explore catalytic systems or protective group strategies to enhance efficiency.

Expanding Biological Applications

While preliminary data exist, rigorous in vivo studies are needed to validate therapeutic potential. Collaborations with computational chemists could accelerate drug design by modeling interactions with biological targets.